Cas no 82005-46-7 (9-Octadecenoic-1-13Cacid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI))

• Product Name: 9-Octadecenoic-1-13Cacid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI)
• CAS No: 82005-46-7
• MF: C₅₇H₁₀₄O₆
• MW: 888.410043716431
• CID: 708249
• PubChem ID: 24872489
• Update Time: 2025-05-24

9-Octadecenoic-1-13Cacid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic-1-13Cacid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI)
• Triolein-13C3
• 9-Octadecenoic-1-13C acid, 1,2,3-propanetriyl ester, (Z,Z,Z)- (ZCI)
• 13C-Triolein
• 2,3-bis[[(Z)-(113C)octadec-9-enoyl]oxy]propyl (Z)-(113C)octadec-9-enoate
• 9-Octadecenoic-1-13C acid, 1,2,3-propanetriyl ester, (Z,Z,Z)-
• CS-0226236
• Glyceryl tri(oleate-1-13C), 99 atom % 13C, 98% (CP)
• Glyceryl tri(oleate-1-13C)
• G12400
• 82005-46-7
• Glyceryl tri(oleate-1-13C), S & P tested, 99 atom % 13C, 98% (CP)
• HY-N1981S
• Triolein 13C3
• Triolein-carboxyls-13C3
• Triolein 13C
• MS-31653

• MDL： MFCD00145462
• Inchi： 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3/b28-25-,29-26-,30-27-/i55+1,56+1,57+1
• InChI Key： PHYFQTYBJUILEZ-UBEHWWNBSA-N
• SMILES： C(CO[13C](=O)CCCCCCC/C=C\CCCCCCCC)(CO[13C](=O)CCCCCCC/C=C\CCCCCCCC)O[13C](=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 887.79335554g/mol
• Monoisotopic Mass: 887.79335554g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 53
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.913 g/mL at 25 °C
• Boiling Point: 235-240 °C/18 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.469(lit.)
• PSA: 78.90000
• LogP: 18.09710
• Solubility: Not determined

9-Octadecenoic-1-13Cacid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 9-Octadecenoic-1-13Cacid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI)

Research Brief on 9-Octadecenoic-1-13C acid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI) (CAS: 82005-46-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of isotopically labeled compounds in metabolic studies and drug development. Among these, 9-Octadecenoic-1-13C acid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI) (CAS: 82005-46-7), a 13C-labeled triglyceride derivative, has garnered attention for its potential applications in tracing lipid metabolism and understanding disease mechanisms. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and biomedical relevance.

The compound, commonly referred to as 13C-labeled triolein, is structurally characterized by the presence of a 13C isotope at the 1-position of the oleic acid moiety. This isotopic labeling enables precise tracking of the compound in metabolic pathways using techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Recent studies have explored its utility in elucidating lipid absorption, transport, and storage mechanisms, particularly in the context of metabolic disorders like obesity and diabetes.

One of the key research efforts in 2023 involved the optimization of synthetic routes for 9-Octadecenoic-1-13C acid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI). Researchers employed a combination of enzymatic and chemical methods to achieve high yields and isotopic purity. The enzymatic approach utilized lipase-catalyzed esterification, which demonstrated superior regioselectivity and minimal side reactions compared to traditional chemical synthesis. The resulting product was rigorously characterized using HPLC-MS and 13C NMR, confirming its structural integrity and isotopic enrichment.

In preclinical studies, this labeled triglyceride has been instrumental in advancing our understanding of lipid metabolism. For instance, a study published in the Journal of Lipid Research employed 13C-labeled triolein to investigate chylomicron assembly and secretion in enterocytes. The findings revealed novel insights into the role of specific proteins, such as MTP and apoB-48, in lipid droplet formation and transport. These results have implications for developing targeted therapies for lipid malabsorption syndromes.

Furthermore, the compound has found applications in imaging and diagnostics. A recent study in Analytical Chemistry demonstrated its use in dynamic nuclear polarization (DNP)-enhanced MRI, where the 13C label provided enhanced contrast for visualizing lipid-rich tissues. This technique holds promise for non-invasive monitoring of lipid metabolism in vivo, offering a potential tool for early detection of metabolic diseases.

Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness for widespread research use. Future directions include exploring its utility in combination with other isotopic labels (e.g., 2H or 15N) to enable multiplexed metabolic tracing. Additionally, ongoing research aims to validate its applicability in clinical settings, particularly for patient stratification and therapeutic monitoring.

In conclusion, 9-Octadecenoic-1-13C acid, 1,2,3-propanetriyl ester, (9Z,9'Z,9''Z)- (9CI) (CAS: 82005-46-7) represents a valuable tool for lipid metabolism research. Its synthetic accessibility, coupled with advanced analytical applications, positions it as a cornerstone for future studies in metabolic health and disease. Continued innovation in isotopic labeling techniques and imaging modalities will further expand its utility in both basic and translational research.